Cas no 1945983-65-2 (Penconazol Hydroxide)

Penconazole Hydroxide is a systemic triazole fungicide widely used in agriculture to control a broad spectrum of fungal pathogens, particularly powdery mildew and rusts in crops such as grapes, fruits, and vegetables. Its mode of action involves inhibition of ergosterol biosynthesis, disrupting fungal cell membrane integrity. The compound exhibits strong protective and curative properties, ensuring effective disease management. Its systemic activity allows for thorough plant uptake and translocation, enhancing long-lasting protection. Penconazole Hydroxide is valued for its low application rates, environmental stability, and compatibility with integrated pest management (IPM) programs. It demonstrates minimal phytotoxicity when used as directed, making it a reliable choice for sustainable crop protection.
Penconazol Hydroxide structure
Penconazol Hydroxide structure
Product Name:Penconazol Hydroxide
CAS No:1945983-65-2
MF:C13H15Cl2N3O
MW:300.183700799942
CID:5045131
Update Time:2025-05-20

Penconazol Hydroxide Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-1-pentanol, δ-(2,4-dichlorophenyl)-
    • Penconazol Hydroxide
    • Inchi: 1S/C13H15Cl2N3O/c14-11-3-4-12(13(15)6-11)10(2-1-5-19)7-18-9-16-8-17-18/h3-4,6,8-10,19H,1-2,5,7H2
    • InChI Key: MJKJNWXUOARBPS-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(Cl)=CC=1Cl)(CCCO)CN1N=CN=C1

Penconazol Hydroxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P221810-2.5mg
Penconazol Hydroxide
1945983-65-2
2.5mg
$253.00 2023-05-17
TRC
P221810-10mg
Penconazol Hydroxide
1945983-65-2
10mg
$953.00 2023-05-17
TRC
P221810-25mg
Penconazol Hydroxide
1945983-65-2
25mg
$1918.00 2023-05-17
TRC
P221810-200mg
Penconazol Hydroxide
1945983-65-2
200mg
$ 12800.00 2023-09-06

Additional information on Penconazol Hydroxide

Penconazol Hydroxide (CAS No. 1945983-65-2): A Comprehensive Overview

Penconazol Hydroxide, a compound with the chemical identifier CAS No. 1945983-65-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique molecular structure and its potential applications in various therapeutic domains. The hydroxide moiety in its name underscores its chemical properties, which are pivotal in determining its reactivity and biological efficacy.

The synthesis and characterization of Penconazol Hydroxide have been subjects of extensive research, with studies focusing on optimizing its production methods and understanding its interaction with biological systems. The compound's molecular framework, which includes a complex heterocyclic core, suggests a high degree of versatility in its pharmacological applications. This structural complexity has been a focal point for researchers aiming to harness its potential in drug development.

In recent years, Penconazol Hydroxide has been the subject of numerous clinical trials and preclinical studies. These investigations have highlighted its promising role as an anti-inflammatory agent, particularly in conditions where traditional treatments have shown limited efficacy. The compound's ability to modulate inflammatory pathways has been a key area of interest, with researchers noting its potential to reduce cytokine production and inhibit the activity of pro-inflammatory enzymes.

One of the most compelling aspects of Penconazol Hydroxide is its mechanism of action, which appears to involve multiple molecular targets simultaneously. This multitarget approach has been associated with enhanced therapeutic outcomes and reduced side effects compared to single-target therapies. The compound's interaction with enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) has been extensively studied, revealing insights into how it exerts its anti-inflammatory effects.

The pharmacokinetic profile of Penconazol Hydroxide has also been a subject of rigorous investigation. Studies have demonstrated that the compound exhibits good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. This pharmacokinetic advantage is particularly important for patient compliance and long-term therapeutic effectiveness.

From a chemical synthesis perspective, Penconazol Hydroxide presents unique challenges due to its complex structure. However, advancements in synthetic methodologies have enabled more efficient production processes, reducing costs and improving scalability. These improvements have been crucial in facilitating further research and development efforts aimed at expanding the therapeutic applications of this compound.

The potential applications of Penconazol Hydroxide extend beyond anti-inflammatory therapy. Preliminary research suggests that it may also exhibit antiviral and anticancer properties, although more studies are needed to fully elucidate these effects. The compound's ability to interfere with viral replication and inhibit the growth of cancer cells has sparked interest among researchers exploring novel therapeutic strategies.

The safety profile of Penconazol Hydroxide has been carefully evaluated through preclinical toxicity studies and clinical trials. These assessments have indicated that the compound is generally well-tolerated at therapeutic doses, with minimal side effects reported. However, as with any pharmaceutical agent, further monitoring is necessary to ensure long-term safety once it becomes widely used in clinical practice.

The regulatory landscape for Penconazol Hydroxide is evolving as more data becomes available on its efficacy and safety. Regulatory agencies are closely monitoring ongoing clinical trials and will likely require additional information before approving the compound for broader medical use. Nonetheless, the growing body of evidence supporting its therapeutic potential suggests that Penconazol Hydroxide may soon gain regulatory approval for specific indications.

In conclusion, Penconazol Hydroxide (CAS No. 1945983-65-2) represents a promising advancement in pharmaceutical chemistry with significant potential for treating various inflammatory conditions. Its unique molecular structure, multifaceted mechanism of action, favorable pharmacokinetic profile, and encouraging safety data position it as a candidate for future medical applications. As research continues to uncover new insights into this compound's properties and potential uses, it is likely to play an increasingly important role in modern medicine.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd